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Compound of Interest

Compound Name: Indene

Cat. No.: B144670 Get Quote

This guide provides essential safety protocols, personal protective equipment (PPE)

requirements, and procedural guidance for the safe handling and disposal of Indene in a

laboratory setting. It is intended for researchers, scientists, and professionals in drug

development to minimize risks and ensure a safe working environment.

Indene Hazard Summary & Properties
Indene is a flammable liquid that is harmful by inhalation and if swallowed.[1] It can cause

irritation to the skin, eyes, and respiratory system.[1][2] A significant and dangerous property of

Indene is its tendency to form explosive peroxides upon prolonged exposure to air and light.[1]

Table 1: Indene Hazard Classification
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Hazard Type Description

Flammability

Flammable liquid and vapor. Vapors may form

explosive mixtures with air and can travel to an

ignition source and flash back.[3][4]

Health Hazards

Harmful if swallowed; aspiration into the lungs

may cause chemical pneumonitis and can be

fatal.[1][3][5] Harmful if inhaled, causing

respiratory irritation, dizziness, and drowsiness.

[1][2]

Contact Hazards
Causes skin and eye irritation.[1][2] Prolonged

contact may lead to dermatitis.[1]

Reactivity

Can form potentially explosive peroxides when

exposed to air and light.[1] It is incompatible

with strong oxidizing agents and strong acids.[2]

Environmental Toxic to aquatic organisms.[1][4]

Table 2: Physical and Chemical Properties of Indene

Property Value

CAS Number 95-13-6[3]

Molecular Formula C₉H₈[6]

Boiling Point 181 - 182 °C (358 - 360 °F)[3][7]

Melting Point -5 to -3 °C (23 - 27 °F)[3][7]

Flash Point 58 °C (136.4 °F) - Closed Cup[5][7]

Density 0.996 g/cm³ at 25 °C (77 °F)[3][7]

Vapor Pressure 1.7 hPa at 20 °C[7]

ACGIH TLV (TWA) 5 ppm[4]

NIOSH REL (TWA) 10 ppm[1]
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Personal Protective Equipment (PPE) for Routine
Operations
A thorough risk assessment must be conducted before handling Indene.[8] The following PPE

is mandatory to prevent exposure.

Table 3: Required Personal Protective Equipment (PPE)

Protection Type Specification Purpose

Eye/Face

Chemical splash goggles or a

face shield worn over safety

glasses with side shields.[1][6]

[8]

Protects eyes and face from

splashes and vapors.

Hand

Chemical-resistant gloves

(e.g., Nitrile, PVC).[1][8] Glove

suitability depends on the

frequency and duration of

contact.[1]

Prevents direct skin contact.

Contaminated gloves must be

replaced immediately.[1]

Body

Flame-retardant and anti-static

lab coat or overalls.[3][8] A

PVC apron can provide

additional protection.[1]

Protects skin and clothing from

spills and potential fire

hazards.

Respiratory

All handling of Indene must

occur in a certified chemical

fume hood or a well-ventilated

area.[2][8]

Prevents inhalation of harmful

vapors.

Footwear
Closed-toe, non-sparking

safety footwear.[1]

Protects feet from spills and

provides stability.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is critical for safety. The following steps outline the

procedure for handling Indene from preparation to post-handling cleanup.
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Experimental Protocol for Handling Indene:

Preparation:

Ensure a certified chemical fume hood is fully operational.

Verify that a safety shower and eyewash station are accessible and unobstructed.[2]

Remove all potential ignition sources from the work area, including open flames, hot

surfaces, and spark-producing equipment.[2][7]

Assemble and ground/bond all containers and receiving equipment to prevent static

electricity discharge.[1][3][9] Use only non-sparking tools.[3][10]

Don all required PPE as specified in Table 3.

Handling and Storage:

Conduct all transfers and manipulations of Indene inside the chemical fume hood.[8]

Avoid all personal contact, including inhalation of vapors and direct contact with skin and

eyes.[1][7]

Keep containers tightly closed when not in use.[5][7]

Peroxide Formation: Long-term exposure to air and light can form explosive peroxides.[1]

Record the date of receipt and the date the container is first opened. Unopened containers

should be used within 18 months, and opened containers should be disposed of or tested

for peroxides after 12 months.[1]

Store Indene in a cool, dry, well-ventilated area designated for flammable liquids, away

from sunlight, air, and incompatible materials like oxidizing agents.[2][7]

Post-Handling:

Wipe down the work area with an appropriate solvent.

Properly seal and label any containers of Indene for storage.
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Remove PPE carefully to avoid contaminating skin.

Dispose of contaminated gloves and other disposable materials as hazardous waste.[6]

Wash hands thoroughly with soap and water after completing work.[2][6]

Emergency and Disposal Plans
Spill Response Protocol:

In the event of a spill, immediate and correct action is crucial.

Evacuate: Alert personnel in the immediate area and evacuate if necessary.[2]

Control Vapors & Ignition Sources: Remove all ignition sources and ensure ventilation (if safe

to do so).[2]

Containment: For minor spills, absorb the liquid using a non-flammable absorbent material

such as vermiculite, sand, or dry earth.[2][8] Do not use combustible materials like paper

towels.[8]

Collection: Use non-sparking tools to collect the absorbed material and place it into a sealed,

properly labeled container for hazardous waste.[2][9]

Decontamination: Ventilate and wash the spill area after cleanup is complete.[2]

First Aid Measures:
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with fresh running water

for at least 15 minutes, keeping eyelids open.[1]

[2] Seek medical attention.

Skin Contact

Immediately remove all contaminated clothing.

Flush skin and hair with running water and soap,

if available.[1][2]

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide respiratory

support and seek immediate medical attention.

[1][9]

Ingestion

Do NOT induce vomiting.[6][7] There is a high

risk of the chemical being aspirated into the

lungs.[1][3] Rinse the mouth with water and

seek immediate medical attention.[6][7]

Disposal Plan:

All Indene waste, including contaminated absorbents and PPE, is considered hazardous

waste.

Waste Collection: Collect all Indene-containing waste in a designated, compatible, and

clearly labeled hazardous waste container.[8][10] The label should include "Hazardous

Waste," the chemical name "Indene," and identify its hazards (e.g., Flammable, Toxic).[10]

Segregation: Do not mix Indene waste with other waste streams, especially incompatible

materials like oxidizers.[8]

Disposal: Arrange for disposal through a licensed hazardous waste disposal company.[1][2]

All waste must be handled in accordance with local, state, and federal regulations.[1] Do not

pour Indene down the drain.[8]

Mandatory Visualization: Indene Handling Workflow
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The following diagram illustrates the logical workflow for the safe handling of Indene, from

initial preparation to final waste disposal.

1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal

4. Emergency Procedures

Verify Fume Hood &
Safety Equipment

Don Required PPE
(Gloves, Goggles, Lab Coat)

Remove Ignition Sources
& Ground Equipment

Handle Indene Inside
Fume Hood

Proceed to handling

Store in Tightly Sealed
Container Away from

Light & Air

Spill Response:
Evacuate, Contain, Clean

If spill occurs

First Aid:
Flush Skin/Eyes, Move to Fresh Air

If exposure occurs

Collect Waste in Labeled
Hazardous Container

Generate waste

Clean Work Area

Remove & Dispose of
Contaminated PPE

Wash Hands Thoroughly
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Indene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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